
N-Phenylmaleamic acid molecular weight and
formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-Phenylmaleamic acid

Cat. No.: B147418 Get Quote

Technical Guide: N-Phenylmaleamic Acid
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides core molecular information for N-Phenylmaleamic acid, a maleic

acid derivative with applications in agricultural and pharmaceutical research.[1]

Quantitative Molecular Data
The fundamental molecular properties of N-Phenylmaleamic acid have been determined and

are summarized below.

Property Value Unit

Molecular Formula C₁₀H₉NO₃ -

Molecular Weight 191.18 g/mol

Table 1: Core Molecular Data for N-Phenylmaleamic Acid.[1][2][3]

Logical Relationship of Molecular Properties
The following diagram illustrates the direct relationship between the chemical compound and

its fundamental molecular identifiers.
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Figure 1: Relationship between N-Phenylmaleamic Acid and its molecular properties.

Experimental Protocols
The determination of the molecular formula and weight for a compound like N-
Phenylmaleamic acid typically involves a combination of mass spectrometry and elemental

analysis.

Determination of Molecular Weight via Mass
Spectrometry
Objective: To determine the accurate molecular mass of the analyte.

Methodology:

Sample Preparation: A dilute solution of N-Phenylmaleamic acid is prepared in a suitable

volatile solvent (e.g., methanol or acetonitrile).

Ionization: The sample is introduced into a mass spectrometer, typically using Electrospray

Ionization (ESI). ESI is a soft ionization technique that minimizes fragmentation, allowing for

the observation of the intact molecular ion.

Mass Analysis: The generated ions are guided into a high-resolution mass analyzer, such as

a Time-of-Flight (TOF) or Orbitrap analyzer.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b147418?utm_src=pdf-body-img
https://www.benchchem.com/product/b147418?utm_src=pdf-body
https://www.benchchem.com/product/b147418?utm_src=pdf-body
https://www.benchchem.com/product/b147418?utm_src=pdf-body
https://www.benchchem.com/product/b147418?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detection: The mass-to-charge ratio (m/z) of the ions is measured. For the molecular ion

[M+H]⁺ or [M-H]⁻, the instrument records a value corresponding to the mass of the intact

molecule plus or minus the mass of a proton.

Data Analysis: The high-resolution mass data is processed to calculate the exact molecular

weight of the neutral molecule.

Determination of Molecular Formula via Elemental
Analysis
Objective: To determine the empirical formula by quantifying the percentage composition of

carbon, hydrogen, and nitrogen.

Methodology:

Sample Preparation: A precise, known mass of dry, pure N-Phenylmaleamic acid is

weighed.

Combustion: The sample is combusted in a furnace at high temperatures (typically ≥900°C)

in a stream of pure oxygen. This process converts carbon to carbon dioxide (CO₂), hydrogen

to water (H₂O), and nitrogen to nitrogen gas (N₂) or nitrogen oxides (which are subsequently

reduced back to N₂).

Separation and Detection: The resulting gases are passed through a series of separation

columns and detectors.

CO₂ and H₂O are typically measured using infrared (IR) detectors.

N₂ is measured using a thermal conductivity detector.

Calculation: The mass of each element in the original sample is calculated from the amounts

of CO₂, H₂O, and N₂ detected.

Formula Determination: The percentage composition of each element is used to determine

the simplest whole-number ratio of atoms, yielding the empirical formula. This, combined

with the molecular weight from mass spectrometry, allows for the definitive determination of

the molecular formula, C₁₀H₉NO₃.
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Figure 2: Experimental workflow for molecular formula determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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